Cas no 1073354-70-7 (tert-butyl 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate)

tert-butyl 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate structure
1073354-70-7 structure
Product Name:tert-butyl 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate
CAS No:1073354-70-7
MF:C16H27BN2O4
MW:322.207584619522
MDL:MFCD09027070
CID:857605
PubChem ID:24885778
Update Time:2025-04-19

tert-butyl 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate
    • 1-Boc-3,5-dimethylpyrazole-4-boronic acid pinacol ester
    • 1-TERT-BUTOXYCARBONYL-3,5-DIMETHYLPYRAZOLE-4-BORONIC ACID, PINACOL ESTER
    • tert-butyl 3,5-diMethyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-carboxylate
    • tert-butyl 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-1-carboxylate
    • BM629
    • 2-(1-Boc-3,5-dimethyl-4-pyrazolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1-Boc-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1-(tert-Butoxycarbonyl)-3,5-dimethylpyrazole-4-boronic Acid Pinacol Ester
    • 2-(1-tert-Butoxycarbonyl-3,5-dimethyl-4-pyrazolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylic Acid tert-Butyl Ester
    • 1-(tert-Butoxycarbonyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • GNLNGVZPEKSDAR-UHFFFAOYSA-N
    • ZX
    • ZXBA000481
    • SB12220
    • OR16624
    • FCH
    • tert-butyl 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate
    • FS-5816
    • 1073354-70-7
    • 3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazole-1-carboxylic acid tert-butyl ester
    • SY247818
    • MFCD09027070
    • 1-Boc-3,5-dimethyl-1H-pyrazole-4-boronic Acid Pinacol Ester
    • tert-Butyl3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate
    • J-001848
    • SCHEMBL111352
    • (1-(TERT-BUTOXYCARBONYL)-3,5-DIMETHYL-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
    • DTXSID50584921
    • C16H27BN2O4
    • EN300-7384095
    • J-524513
    • AKOS015893169
    • CS-0036251
    • O10003
    • DB-059623
    • B6026
    • 1-Boc-3,5-dimethylpyrazole-4-boronic acid pinacol ester, 97%
    • 1-tert-Butoxycarbonyl-3,5-dimethylpyrazole-4-boronic acid pinacol ester
    • BCP32759
    • MDL： MFCD09027070
    • Inchi： 1S/C16H27BN2O4/c1-10-12(17-22-15(6,7)16(8,9)23-17)11(2)19(18-10)13(20)21-14(3,4)5/h1-9H3
    • InChI Key： GNLNGVZPEKSDAR-UHFFFAOYSA-N
    • SMILES： O1B(C2C(C)=NN(C(=O)OC(C)(C)C)C=2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 322.20600
  • Monoisotopic Mass: 322.2063875 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6
  • Molecular Weight: 322.2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 109.0 to 113.0 deg-C
  • Boiling Point: 421.0±55.0 °C at 760 mmHg
  • Flash Point: 208.4±31.5 °C
  • PSA: 62.58000
  • LogP: 2.58230
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-butyl 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate Security Information

tert-butyl 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate Pricemore >>

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tert-butyl 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate Production Method

tert-butyl 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate Related Literature

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